Cas no 13060-14-5 (Yangambin)

Yangambin Properties

Names and Identifiers

• 1H,3H-Furo[3,4-c]furan,tetrahydro-1,4-bis(3,4,5-trimethoxyphenyl)-, (1S,3aR,4S,6aR)-
• (3S,3aR,6S,6aR)-3,6-bis(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan
• Yangambin
• Lirioresinol B dimethyl ether
• Lirioresinol B,dimethyl
• Lirioresinol B,O,O-dimethyl
• O,O-Dimethyllirioresinol B
• syringaresinol dimethyl ether
• (1S,3aR,4S,6aR)-Tetrahydro-1,4-bis(3,4,5-trimethoxyphenyl)-1H,3H-furo[3,4-c]furan
• (+)-O,O-Dimethyllirioresinol B
• (+)-Yangabin
• C10894
• Lrioresinol B dimethyl ether
• (1β,5β)-2β,6β-Bis(3,4,5-trimethoxyphenyl)-3,7-dioxabicyclo[3.3.0]octane
• (1S)-1β,4β-Bis(3,4,5-trimethoxyphenyl)-3aβ,4,6,6aβ-tetrahydro-1H,3H-furo[3,4-c]furan
• [1S,(+)]-3aβ,4,6,6aβ-Tetrahydro-1β,4β-bis(3,4,5-trimethoxyphenyl)-1H,3H-furo[3,4-c]furan
• (+)-O,O-Dimethyl lirioresinol B
• MS-28063
• 13060-14-5
• 1H,3H-Furo(3,4-c)furan, 3aalpha,4,6,6aalpha-tetrahydro-1alpha,4alpha-bis(3,4,5-trimethoxyphenyl)-
• SCHEMBL635902
• AKOS040760764
• CHEMBL454592
• Lirioresinol B, dimethyl-
• Yangabin
• ( )-Yangabin
• Lirioresinol-B dimethyl ether
• BDBM50443539
• 1H,3H-Furo(3,4-c)furan, tetrahydro-1,4-bis(3,4,5-trimethoxyphenyl)-, (1S,3aR,4S,6aR)-
• (+)-Yangambin
• CCRIS 8944
• tetrahydro-1,4-bis(3,4,5-trimethoxyphenyl)-1H,3H-furo[3,4-c]furan
• CS-0032586
• HY-N4267
• CHEBI:10088
• Lirioresinol B, O,O-dimethyl-
• DTXSID601025819
• (+)-syringaresinol dimethyl ether
• Q27108576
• 1H,3H-Furo(3,4-c)furan, tetrahydro-1,4-bis(3,4,5)-trimethoxyphenyl)-, 1alpha,3aalpha,4alpha,6aalpha)-
• G13285
• (1S-(1alpha,3aalpha,4alpha,6aalpha))-isomer of epiyangambin
• DA-59208
• YANGAMBIN
• +Expand

• InChIKey： HRLFUIXSXUASEX-RZTYQLBFSA-N
• Inchi： InChI=1S/C24H30O8/c1-25-17-7-13(8-18(26-2)23(17)29-5)21-15-11-32-22(16(15)12-31-21)14-9-19(27-3)24(30-6)20(10-14)28-4/h7-10,15-16,21-22H,11-12H2,1-6H3/t15-,16-,21+,22+/m0/s1
• SMILES： COC1=CC([C@H]2OC[C@@H]3[C@@H](C4C=C(OC)C(OC)=C(OC)C=4)OC[C@H]23)=CC(OC)=C1OC

Computed Properties

• Exact Mass: 446.19400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 446.194
• Heavy Atom Count: 32
• Complexity: 512
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 73.8A^2

Experimental Properties

• LogP: 3.81340
• PSA: 73.84000
• Refractive Index: 1.537
• Boiling Point: 556.1°C at 760 mmHg
• Melting Point: 122.5-125 ºC
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 221.1°C
• Solubility: Almost insoluble (0.034 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.183±0.06 g/cm3 (20 ºC 760 Torr),